Cas no 1880130-07-3 (4,4-difluoro-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione)

• Product Name: 4,4-difluoro-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione
• CAS No: 1880130-07-3
• MF: C₁₀H₁₄F₂O₃
• MW: 220.213170528412
• CID: 6542798
• PubChem ID: 165484193
• Update Time: 2025-07-23

4,4-difluoro-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione
• EN300-1126069
• 1880130-07-3

• Inchi： 1S/C10H14F2O3/c1-6(9(14)10(2,11)12)8(13)7-3-4-15-5-7/h6-7H,3-5H2,1-2H3
• InChI Key： ZOQRJQQRQBCVGZ-UHFFFAOYSA-N
• SMILES： FC(C)(C(C(C)C(C1COCC1)=O)=O)F

Computed Properties

• Exact Mass: 220.09110063g/mol
• Monoisotopic Mass: 220.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Additional information on 4,4-difluoro-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione

Research Briefing on 4,4-Difluoro-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione (CAS: 1880130-07-3)

The compound 4,4-difluoro-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione (CAS: 1880130-07-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of fluorinated heterocycles, which are increasingly important in the development of pharmaceuticals. The presence of difluoro and oxolane (tetrahydrofuran) moieties in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its molecular structure and confirm its purity.

In vitro studies have demonstrated that 4,4-difluoro-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown potential as a modulator of cyclooxygenase-2 (COX-2), a key target in anti-inflammatory drug development. However, further optimization of its pharmacokinetic properties is required to enhance its efficacy and reduce potential off-target effects.

One of the most promising applications of this compound lies in its use as a building block for the synthesis of novel fluorinated analogs of known drugs. For instance, researchers have successfully incorporated it into the scaffold of nonsteroidal anti-inflammatory drugs (NSAIDs), resulting in derivatives with improved selectivity and reduced gastrointestinal toxicity. These findings underscore its potential to address current limitations in drug design.

Despite these advancements, challenges remain in scaling up the synthesis of 4,4-difluoro-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione for industrial applications. Recent efforts have focused on developing more efficient catalytic methods to reduce production costs and environmental impact. Green chemistry approaches, such as solvent-free reactions and biocatalysis, are being explored to achieve sustainable synthesis routes.

In conclusion, 4,4-difluoro-2-methyl-1-(oxolan-3-yl)pentane-1,3-dione represents a valuable addition to the toolkit of medicinal chemists. Its unique structural features and biological activity make it a compelling subject for further research, particularly in the development of next-generation anti-inflammatory and fluorinated therapeutics. Future studies should prioritize in vivo validation and the exploration of its mechanism of action to fully realize its therapeutic potential.